COX-2 Inhibition Profile
In a direct head-to-head comparison of five pure isolates from Boswellia carteri resin, verticilla-4(20),7,11-triene (compound 2) demonstrated 32.7% inhibition of COX-2 enzyme activity. This is significantly lower than the 60.0% inhibition observed for cembrene A (compound 3) and also lower than incensole (49.8%) and incensole acetate (46.3%) under the same assay conditions [1]. This quantifiable difference in anti-inflammatory target engagement is a critical factor for experimental design.
| Evidence Dimension | COX-2 Enzyme Inhibition (%) |
|---|---|
| Target Compound Data | 32.7% |
| Comparator Or Baseline | Cembrene A: 60.0%; Incensole Acetate: 46.3%; Incensole: 49.8% |
| Quantified Difference | Verticilla-4(20),7,11-triene is 27.3 percentage points less inhibitory than cembrene A. |
| Conditions | In vitro COX-2 enzyme inhibitory assay; pure isolates from Boswellia carteri resin. |
Why This Matters
This data definitively demonstrates that verticilla-4(20),7,11-triene cannot substitute for cembrene A in COX-2 inhibition studies, necessitating its use as a specific reference standard or a selective research tool for studying alternative pathways.
- [1] Ali, S.I., et al. Major constituents of Boswellia carteri resin exhibit cyclooxygenase enzyme inhibition and antiproliferative activity. Nat. Prod. Commun. 2013, 8, 1365-1366. View Source
